Cas no 1805424-18-3 (6-Cyano-3-(difluoromethyl)-2-hydroxypyridine-4-sulfonamide)

• Product Name: 6-Cyano-3-(difluoromethyl)-2-hydroxypyridine-4-sulfonamide
• CAS No: 1805424-18-3
• MF: C₇H₅F₂N₃O₃S
• MW: 249.194706678391
• CID: 4876041
• Update Time: 2025-06-08

6-Cyano-3-(difluoromethyl)-2-hydroxypyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-3-(difluoromethyl)-2-hydroxypyridine-4-sulfonamide

• Inchi： 1S/C7H5F2N3O3S/c8-6(9)5-4(16(11,14)15)1-3(2-10)12-7(5)13/h1,6H,(H,12,13)(H2,11,14,15)
• InChI Key： NQNISAYHKOBINJ-UHFFFAOYSA-N
• SMILES： S(C1C=C(C#N)NC(C=1C(F)F)=O)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 547
• XLogP3: -1
• Topological Polar Surface Area: 121

Additional information on 6-Cyano-3-(difluoromethyl)-2-hydroxypyridine-4-sulfonamide

Comprehensive Overview of 6-Cyano-3-(difluoromethyl)-2-hydroxypyridine-4-sulfonamide (CAS No. 1805424-18-3)

The compound 6-Cyano-3-(difluoromethyl)-2-hydroxypyridine-4-sulfonamide (CAS No. 1805424-18-3) is a highly specialized sulfonamide derivative with a unique pyridine backbone. Its molecular structure features a cyano group at the 6-position, a difluoromethyl group at the 3-position, and a hydroxyl group at the 2-position, making it a versatile intermediate in pharmaceutical research and agrochemical development. This compound has garnered significant attention due to its potential applications in drug discovery and material science.

In recent years, the demand for fluorinated compounds like 6-Cyano-3-(difluoromethyl)-2-hydroxypyridine-4-sulfonamide has surged, driven by their enhanced bioavailability and metabolic stability. Researchers are particularly interested in its role as a building block for small-molecule inhibitors, which are critical in targeting enzyme pathways and protein-protein interactions. The presence of the difluoromethyl group is noteworthy, as it often improves lipophilicity and binding affinity, key factors in medicinal chemistry.

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The synthesis of 6-Cyano-3-(difluoromethyl)-2-hydroxypyridine-4-sulfonamide typically involves multi-step organic reactions, including nucleophilic substitution and oxidation processes. Its physicochemical properties, such as solubility and stability, are critical for formulation development. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to ensure purity and confirm structural integrity, addressing common user questions about quality control in chemical synthesis.

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In summary, 6-Cyano-3-(difluoromethyl)-2-hydroxypyridine-4-sulfonamide represents a convergence of chemical innovation and practical utility. Its applications span pharmaceuticals, agrochemicals, and advanced materials, addressing both current research needs and future technological demands. By integrating SEO-friendly keywords and addressing user-centric queries, this overview aims to bridge the gap between scientific expertise and public accessibility.